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Compound of Interest

Compound Name: 2-fluoro-N-methylbenzamide

Cat. No.: B2811828 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-fluoro-N-methylbenzamide

For Researchers, Scientists, and Drug Development Professionals

Preamble: A Proactive Stance on Chemical Safety
In the landscape of pharmaceutical research and development, novel molecular entities are the

currency of innovation. 2-fluoro-N-methylbenzamide, a substituted benzamide, represents a

class of compounds with significant potential in medicinal chemistry. However, with novel

potential comes the responsibility of rigorous safety assessment. This guide is constructed on

the principle of proactive risk mitigation. Given that the toxicological profile of 2-fluoro-N-
methylbenzamide is not yet fully characterized, a cautious and well-informed approach is

paramount.[1][2] This document synthesizes available data from the compound itself and its

structural analogs to provide a comprehensive framework for its safe handling, storage, and

emergency management. The protocols herein are designed to be self-validating, embedding

safety into the workflow to protect researchers and ensure the integrity of experimental

outcomes.

Chemical and Physical Identity
A foundational understanding of a compound's properties is the first step in a robust safety

protocol. These characteristics influence its behavior under various laboratory conditions.
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Property Value Source

Chemical Name 2-fluoro-N-methylbenzamide [3]

Synonyms o-fluoro-N-methylbenzamide [3]

CAS Number 52833-63-3 [3][4]

Molecular Formula C₈H₈FNO [5][3]

Molecular Weight 153.15 g/mol [5]

Appearance
White Solid / Crystalline

Powder
[6]

Melting Point 75 - 80 °C (167 - 176 °F) [7]

Boiling Point 167 °C (332.6 °F) at 11 mmHg [7]

Solubility

Data not widely available; likely

soluble in organic solvents.

Benzamide is soluble in

alcohol.[6]

Hazard Identification and Risk Assessment
While specific toxicological data for 2-fluoro-N-methylbenzamide is limited, the Globally

Harmonized System (GHS) classifications for this compound and its close analogs provide a

clear directive for cautious handling.[3][8] The primary risks are associated with irritation to the

skin, eyes, and respiratory system.

GHS Hazard Statements:

H315: Causes skin irritation.[3][8]

H319: Causes serious eye irritation.[3][8]

H335: May cause respiratory irritation.[3][8]

Analog Compound Hazards: It is prudent to consider hazards associated with similar

benzamides, which include:
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H302: Harmful if swallowed.[9][10][11]

H317: May cause an allergic skin reaction.[9][10]

H341: Suspected of causing genetic defects.[12]

Expert Analysis: The presence of the fluoro- and methylbenzamide moieties necessitates a

high degree of caution. The irritant properties are likely due to the chemical reactivity of the

molecule with biological tissues. The potential for uncharacterized systemic toxicity upon

ingestion or inhalation cannot be dismissed. Therefore, all handling procedures must be

designed to eliminate direct contact and aerosol generation.

Engineering Controls and Personal Protective
Equipment (PPE)
The cornerstone of safety is a multi-layered defense, starting with engineering controls and

supplemented by appropriate PPE. This creates a redundant system that minimizes exposure

potential.

Engineering Controls
Chemical Fume Hood: All weighing and handling of powdered 2-fluoro-N-methylbenzamide
must be conducted within a certified chemical fume hood to prevent inhalation of airborne

particulates.[13]

Ventilation: The laboratory should be well-ventilated to ensure low background

concentrations of any chemical vapors.[2][14]

Safety Stations: Eyewash stations and safety showers must be readily accessible and

regularly tested.[2][8][14]

Personal Protective Equipment (PPE)
A standardized PPE protocol is non-negotiable. The following ensemble provides

comprehensive protection against the identified hazards.
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Eye Protection: Chemical safety goggles conforming to ANSI Z87.1 or EN 166 standards are

mandatory.[7][8][9]

Hand Protection: Nitrile or neoprene chemical-resistant gloves must be worn. Gloves should

be inspected for integrity before each use and disposed of after handling the compound.[8]

[13][15]

Body Protection: A standard laboratory coat, fully buttoned, is required to protect skin and

personal clothing.[13]

Respiratory Protection: When handling significant quantities of the powder outside of a fume

hood, a NIOSH-approved respirator with a particulate filter is recommended.[9][13][16]

Workflow for Donning and Doffing PPE
The sequence of donning and doffing PPE is critical to prevent cross-contamination.
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PPE Donning Protocol

PPE Doffing Protocol

1. Don Lab Coat 2. Don Respirator
(if required) 3. Don Safety Goggles 4. Wash Hands 5. Don Gloves

(over cuffs)

1. Remove Gloves
(inside-out)

2. Remove Lab Coat
(roll away from body) 3. Remove Goggles 4. Remove Respirator

(if used) 5. Wash Hands Thoroughly

Spill Occurs

1. Evacuate Area

2. Don Full PPE

3. Contain Spill

4. Sweep/Vacuum Solid
(Avoid Dust)

5. Decontaminate Area

6. Dispose as
Hazardous Waste
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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